Cas no 2229352-52-5 (tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2229352-52-5
• MF: C₁₇H₂₈N₂O₄
• MW: 324.415225028992
• CID: 6300756
• PubChem ID: 165714962
• Update Time: 2025-06-13

tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate
• tert-butyl N-[2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenyl]carbamate
• 2229352-52-5
• EN300-1892405

• Inchi： 1S/C17H28N2O4/c1-16(2,3)23-15(20)19-12-9-14(22-7)13(21-6)8-11(12)17(4,5)10-18/h8-9H,10,18H2,1-7H3,(H,19,20)
• InChI Key： MBVHDMDFHWGKSM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(C)(C)CN)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.20490738g/mol
• Monoisotopic Mass: 324.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate (CAS No. 2229352-52-5)

The compound tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate, identified by its CAS No. 2229352-52-5, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and dimethoxyphenyl moiety, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeted therapies, given the rising demand for precision medicine and small-molecule inhibitors.

In recent years, the scientific community has focused on compounds like tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate due to their modular design, which allows for customization in structure-activity relationship (SAR) studies. This aligns with the growing trend of AI-driven drug design, where molecular fragments are optimized for binding affinity. The dimethoxy and amino functional groups in this compound are often highlighted in computational chemistry forums, as they contribute to hydrogen bonding and solubility—a hot topic in bioavailability enhancement.

The synthesis of CAS No. 2229352-52-5 typically involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) strategies, a technique widely discussed in peptide synthesis communities. This method ensures the stability of the amino group during subsequent reactions, a critical factor in high-throughput screening workflows. Laboratories leveraging automated synthesis platforms often cite such intermediates as benchmarks for reaction optimization.

From an industrial perspective, tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate is categorized under fine chemicals, with stringent purity requirements (>98%) for research use. Analytical techniques like HPLC and LC-MS are essential for quality control, reflecting the broader industry shift toward quality-by-design (QbD) principles. These trends are frequently searched in conjunction with GMP-compliant intermediates, underscoring the compound's relevance in regulated environments.

Environmental and safety considerations for CAS No. 2229352-52-5 follow standard laboratory protocols, with emphasis on green chemistry alternatives for solvent selection. This resonates with the increasing popularity of sustainable synthesis queries in academic databases. Notably, the compound's logP and pKa values are often analyzed in ADMET prediction software, a recurring theme in computational toxicology discussions.

In summary, tert-butyl N-2-(1-amino-2-methylpropan-2-yl)-4,5-dimethoxyphenylcarbamate represents a convergence of cutting-edge research areas: fragment-based drug discovery, cheminformatics, and process chemistry. Its CAS No. 2229352-52-5 serves as a key identifier for procurement and literature searches, while its structural features continue to inspire innovations in medicinal chemistry pipelines worldwide.